2-(5-Bromopyridin-2-yl)morpholine HCl

• Molecular Formula: C9H12BrClN2O
• Molecular Weight: 279.56 g/mol
• IUPAC Name: 2-(5-bromopyridin-2-yl)morpholine;hydrochloride
• InChI: InChI=1S/C9H11BrN2O.ClH/c10-7-1-2-8(12-5-7)9-6-11-3-4-13-9;/h1-2,5,9,11H,3-4,6H2;1H
• InChI Key: ZQJWQFZAVQKPHI-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1)C2=NC=C(C=C2)Br.Cl

Description

2-(5-Bromopyridin-2-yl)morpholine HCl is a morpholine derivative characterized by a bromopyridine substituent at the 2-position of the morpholine ring. Morpholine derivatives are widely utilized in medicinal chemistry as pharmacophores due to their ability to engage in hydrogen bonding and modulate basicity . The HCl salt form enhances solubility in polar solvents, making it suitable for pharmaceutical formulations.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Bromopyridin-2-yl)morpholine hydrochloride typically involves the reaction of 5-bromopyridine with morpholine under specific conditions. One common method involves the use of a palladium-catalyzed coupling reaction, where 5-bromopyridine is reacted with morpholine in the presence of a palladium catalyst and a base. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, to prevent oxidation .

Industrial Production Methods

In industrial settings, the production of 2-(5-Bromopyridin-2-yl)morpholine hydrochloride may involve large-scale synthesis using similar palladium-catalyzed coupling reactions. The reaction conditions are optimized to ensure high yield and purity of the final product. The compound is then purified through recrystallization or other suitable purification techniques .

Chemical Reactions Analysis

Types of Reactions

2-(5-Bromopyridin-2-yl)morpholine hydrochloride undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom in the pyridine ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The compound can undergo oxidation reactions to form corresponding N-oxides or other oxidized derivatives.

Reduction Reactions: Reduction of the compound can lead to the formation of dehalogenated products.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

Oxidation Reactions: Oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are used under controlled conditions.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Major Products Formed

Substitution Reactions: Products include various substituted pyridine derivatives depending on the nucleophile used.

Oxidation Reactions: Products include N-oxides and other oxidized derivatives.

Reduction Reactions: Products include dehalogenated compounds and reduced derivatives.

Scientific Research Applications

2-(5-Bromopyridin-2-yl)morpholine hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules and as a reagent in various organic reactions.

Biology: The compound is used in the study of biological pathways and as a probe in biochemical assays.

Industry: The compound is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-(5-Bromopyridin-2-yl)morpholine hydrochloride involves its interaction with specific molecular targets. The bromopyridine moiety can interact with various enzymes and receptors, modulating their activity. The morpholine ring can enhance the compound’s solubility and bioavailability, facilitating its interaction with biological targets .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Key structural analogs include:

Compound Name	Substituent Position/Group	Key Structural Features
4-(5-Bromopyridin-2-yl)morpholine	Morpholine at pyridine 4-position	Increased steric hindrance at 4-position
1-[1-Phenylcyclohexyl]morpholine HCl (PCM)	Cyclohexyl-phenyl group	Lipophilic cyclohexyl group enhances membrane permeability
4-(5-Bromopyridin-2-yl)thiomorpholine	Sulfur replaces morpholine oxygen	Higher lipophilicity due to sulfur atom
Pinaverium Impurity III	Bicyclic terpene substituent	Enhanced steric bulk reduces solubility

• Halogen Effects: The bromine atom introduces electron-withdrawing effects, which may enhance stability in metabolic pathways compared to non-halogenated analogs like PCM .

Pharmacological Activity

• 2-(5-Bromopyridin-2-yl)morpholine HCl : The bromopyridine-morpholine scaffold is associated with kinase inhibition and receptor modulation, though specific targets require further validation .
• PCM and TCM : These cyclohexyl-substituted morpholines exhibit NMDA receptor antagonism, highlighting how bulky substituents can shift activity toward neurological targets .

Physicochemical Properties

Property	2-(5-Bromopyridin-2-yl)morpholine HCl	4-(5-Bromopyridin-2-yl)morpholine	PCM
Molecular Weight (g/mol)	~273.5	~273.5	~295.8
Solubility	High in polar solvents (HCl salt)	Moderate in organic solvents	Low (lipophilic)
LogP (Estimated)	~1.8	~1.8	~3.2

• Basicity : The morpholine nitrogen in 2-(5-Bromopyridin-2-yl)morpholine HCl (pKa ~7.5) is less basic than thiomorpholine derivatives (pKa ~6.8) due to sulfur’s electron-donating effects .
• Stability: Bromine’s electron-withdrawing nature may reduce oxidative degradation compared to non-halogenated analogs .